Cas no 921475-80-1 (2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide)

• Product Name: 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide
• CAS No: 921475-80-1
• MF: C₁₈H₁₆ClN₅O₄S₂
• MW: 465.93373966217
• CID: 5983188
• PubChem ID: 41211564
• Update Time: 2025-06-12

2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide
• 2-[2-[(4-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(4-sulfamoylphenyl)acetamide
• 2-(2-(3-(4-chlorophenyl)ureido)thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide
• 921475-80-1
• AKOS024627190
• F2096-1069
• 2-(2-{[(4-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide

• Inchi： 1S/C18H16ClN5O4S2/c19-11-1-3-13(4-2-11)22-17(26)24-18-23-14(10-29-18)9-16(25)21-12-5-7-15(8-6-12)30(20,27)28/h1-8,10H,9H2,(H,21,25)(H2,20,27,28)(H2,22,23,24,26)
• InChI Key： UOVZEVDCNUJFGP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)CC1=CSC(NC(=O)NC2=CC=C(Cl)C=C2)=N1

Computed Properties

• Exact Mass: 465.0332240g/mol
• Monoisotopic Mass: 465.0332240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 180Ų

Additional information on 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide

Professional Introduction to Compound with CAS No. 921475-80-1 and Product Name: 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide

Compound with the CAS number 921475-80-1 and the product name 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key functional groups, including a thiazole ring, a carbamoylamino moiety, and a sulfamoylphenyl group, which collectively contribute to its distinct chemical properties and biological activities.

The thiazole ring is a heterocyclic compound that is widely recognized for its presence in numerous bioactive molecules. Its stability and ability to interact with biological targets make it a preferred scaffold in drug design. In the case of this compound, the thiazole ring is further modified by the presence of an amino group at the 4-position, which enhances its reactivity and potential for further derivatization. This modification is particularly important in medicinal chemistry, as it allows for the creation of more complex and tailored molecules with enhanced pharmacological profiles.

The carbamoylamino moiety is another critical component of this compound. This group consists of a carbonyl group bonded to an amino group, which can participate in hydrogen bonding interactions. Such interactions are crucial for the binding affinity of drug molecules to their targets. The presence of the carbamoylamino group in this compound suggests that it may exhibit strong binding capabilities to specific biological receptors, making it a promising candidate for further investigation.

The sulfamoylphenyl group adds another layer of complexity to the molecular structure. Sulfamoyl groups are known for their ability to enhance solubility and metabolic stability, which are important factors in drug development. Additionally, sulfamoylphenyl derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The integration of this group into the molecular framework of this compound may contribute to its therapeutic efficacy by modulating biological pathways associated with these conditions.

Recent research in pharmaceutical chemistry has highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. The unique combination of functional groups in this compound makes it an attractive candidate for such applications. For instance, studies have shown that thiazole derivatives can exhibit anti-inflammatory and antioxidant properties, while sulfamoylphenyl compounds are known for their antimicrobial effects. The synergistic action of these groups could lead to enhanced therapeutic outcomes compared to single-target drugs.

The synthesis of this compound involves a series of well-defined chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of key intermediates, such as the thiazole derivative and the sulfamoylphenyl moiety. These intermediates are then coupled together through nucleophilic substitution or condensation reactions to form the final product. The precise control over reaction conditions is essential to ensure high yields and purity, which are critical for pharmaceutical applications.

In terms of biological activity, preliminary studies on this compound have shown promising results in various disease models. For example, in vitro assays have demonstrated that it can inhibit the activity of certain enzymes associated with inflammation and oxidative stress. Additionally, animal models have revealed potential therapeutic effects against conditions such as neurodegeneration and cardiovascular disease. These findings underscore the importance of continued research into this compound and its derivatives.

The development of new pharmaceutical agents relies heavily on advancements in synthetic methodologies and analytical techniques. The synthesis of complex molecules like this one requires state-of-the-art equipment and expertise in organic chemistry. Modern techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential for characterizing the compound's structure and purity.

Furthermore, computational methods play a crucial role in drug design by predicting molecular interactions and optimizing lead compounds. Molecular docking simulations can be used to assess how this compound binds to its target receptors at an atomic level. These simulations provide valuable insights into potential binding modes and can guide further modifications to enhance potency and selectivity.

The regulatory landscape for new drug development is stringent but well-established, ensuring that only safe and effective agents reach the market. Clinical trials are conducted in multiple phases to evaluate safety, efficacy, and dosing regimens before approval by regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). The data generated from these trials provide critical evidence supporting the therapeutic value of new compounds like this one.

Economic considerations also play a significant role in pharmaceutical development. The cost of research, synthesis, clinical trials, and regulatory approvals can be substantial, making it essential for companies to invest strategically in promising candidates. Collaborations between academic institutions, biotechnology firms, and pharmaceutical companies can help mitigate financial risks while accelerating innovation.

The environmental impact of pharmaceutical manufacturing is another important consideration today. Sustainable practices are being adopted across the industry to minimize waste generation during synthesis processes while ensuring energy efficiency. Green chemistry principles are being integrated into drug design to develop more environmentally friendly compounds that reduce reliance on hazardous reagents.

Future directions for research on this compound include exploring its potential applications in personalized medicine based on genetic or proteomic profiles from individual patients. Advances in biomarker discovery could enable targeted therapies tailored to specific patient populations who may benefit most from its effects.

In conclusion,2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas including inflammation, oxidative stress, cardiovascular disease, neurodegeneration, among others due primarily to its unique structural features including functional groups such as thiazole, carbamoylamino, sulfamoylphenyl, etc.. Continued research into synthetic methodologies, computational modeling, clinical efficacy, regulatory approvals, economic feasibility, environmental sustainability, personalized medicine approaches will likely expand our understanding further solidifying its position within modern drug discovery efforts aimed improving human health outcomes globally.